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Abstract

5-Hydroxynicotinic acid, a pyridine derivative, has garnered interest in various scientific fields
for its role as a versatile chemical intermediate and biologically active molecule. This technical
guide provides a comprehensive overview of its discovery, history, physicochemical properties,
and synthesis. Furthermore, it delves into its known biological roles, particularly its involvement
in enzymatic pathways, and provides detailed experimental protocols and workflows relevant to
its study.

Discovery and History

The discovery of 5-Hydroxynicotinic acid is intricately linked to the broader exploration of
pyridine chemistry. While a definitive first synthesis or isolation in historical literature remains
elusive, its study is a part of the extensive research into nicotinic acid (Vitamin B3) and its
derivatives that began in the early 20th century. Early investigations into the synthesis and
properties of various substituted pyridines likely led to the eventual characterization of 5-
Hydroxynicotinic acid. Its significance grew with the understanding of its utility as a precursor
for more complex molecules in medicinal chemistry and as a tool for studying enzymatic
mechanisms.[1]
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Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-Hydroxynicotinic acid is
essential for its application in research and development. The following table summarizes key
quantitative data for this compound.

Property Value Reference
Molecular Formula CeHsNOs3 [1]
Molecular Weight 139.11 g/mol [1]
CAS Number 27828-71-3 [1]

White to off-white to yellow
Appearance ] [2]
solid/powder to crystal

Melting Point 299 °C [2]

Boiling Point (Predicted) 519.3+35.0°C [2]

Density (Predicted) 1.485 + 0.06 g/cm?3 [2]

pKa (Predicted) 2.08£0.10 [2]

Solubility Soluble in water. [3]
Room Temperature (Inert

Storage Temperature [2]
atmosphere)

Synthesis and Experimental Protocols

Several synthetic routes to 5-Hydroxynicotinic acid have been reported. A common and well-
documented method involves the nucleophilic substitution of 5-bromonicotinic acid.

Synthesis from 5-Bromonicotinic Acid

This method provides a reliable route to 5-Hydroxynicotinic acid.
Reaction Scheme:

Detailed Experimental Protocol:
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e Reagents and Materials:

o 5-Bromonicotinic acid (10.1 g, 0.05 mol)

o Sodium hydroxide (NaOH) (10 g)

o Copper sulfate pentahydrate (CuSOa4-5H20) (3.1 g)

o Copper powder (0.42 g)

o Sodium sulfide hydrate (NazS-xH20) (4.8 g)

o Concentrated hydrochloric acid (HCI)

o Distilled water

e Procedure:

o

Dissolve 10 g of NaOH in 63 mL of water in a reaction flask.

o To this solution, add 10.1 g of 5-bromonicotinic acid, 3.1 g of copper sulfate pentahydrate,
and 0.42 g of copper powder.

o Stir the reaction mixture vigorously and heat under reflux for 30 hours.

o After reflux, cool the mixture to room temperature.

o Add 4.8 g of sodium sulfide hydrate and continue stirring overnight.

o Heat the mixture to 70 °C and filter to remove the copper sulfide precipitate.
o Cool the filtrate and acidify with concentrated hydrochloric acid to a pH of 3.
o A white precipitate of 5-Hydroxynicotinic acid will form.

o Collect the precipitate by filtration, wash with cold water, and dry under vacuum.

Biological Significance and Signaling Pathways
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5-Hydroxynicotinic acid is recognized for its role as a metabolite and its interaction with
specific enzymes. Its structural similarity to other biologically important pyridine derivatives
makes it a subject of interest in metabolic and signaling pathway research.

Interaction with 2-methyl-3-hydroxypyridine-5-carboxylic
acid oxygenase (MHPCO)

5-Hydroxynicotinic acid is a known substrate analog and competitive inhibitor of the
flavoprotein 2-methyl-3-hydroxypyridine-5-carboxylic acid oxygenase (MHPCO). This enzyme
is involved in the degradation of Vitamin B6. The study of how 5-Hydroxynicotinic acid binds
to and is processed by MHPCO provides valuable insights into the enzyme's catalytic
mechanism.

Below is a diagram illustrating the interaction of 5-Hydroxynicotinic acid with the MHPCO
active site, preventing the binding of the natural substrate.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/product/b121310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

MHPCO Active Site
Binds to
Natural Substrate Active Site Catalytic Residues
(e.g., MHPC) ~~_ No Reaction

Competitively Binds o .
to Active Site 5-Hydroxynicotinic Acid

Catalyzes
Reaction

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sample Preparation Standard Preparation
(Dissolve in Mobile Phase) (Known Concentration)

N

HPLC System Setup
(Column, Mobile Phase, Flow Rate)

l

Inject Sample/Standard

l

Chromatographic Separation

l

UV Detection

'

Data Analysis
(Peak Integration, Purity Calculation)

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Prepare Reagents Prepare 5-Hydroxynicotinic Acid
(Enzyme, Substrate, Buffer) (Serial Dilutions)

N

Set up Assay Plates
(Control, Test Wells)

:

Pre-incubate Enzyme with Inhibitor

:

Initiate Reaction
(Add Substrate)

:

Monitor Reaction Progress
(e.g., Spectrophotometrically)

:

Data Analysis
(Calculate 1C50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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